Cas no 22660-11-3 (2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-)

2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- structure
22660-11-3 structure
Product Name:2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-
CAS No:22660-11-3
MF:C12H12O3
MW:204.221883773804
CID:285655
PubChem ID:5355287
Update Time:2025-04-19

2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- Chemical and Physical Properties

Names and Identifiers

    • 2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo-
    • (E)-4-(2,4-dimethylphenyl)-4-oxobut-2-enoic acid
    • (2E)-4-(2,4-Dimethylphenyl)-4-oxobut-2-enoic acid
    • 4-(2,4-dimethyl-phenyl)-4-oxo-crotonic acid
    • 4-(2,4-Dimethyl-phenyl)-4-oxo-crotonsaeure
    • BB 0218774
    • CHEMBL1806599
    • NSC31589
    • trans-4-(2,4-dimethylphenyl)-4-oxo-2-butenoic acid
    • 22660-11-3
    • MFCD11911478
    • SCHEMBL10918237
    • DTXSID50417927
    • AKOS014043255
    • (2E)-4-(2,4-dimethylphenyl)-4-oxo-2-butenoic acid
    • NSC-31589
    • WFDMCLINTAGONZ-AATRIKPKSA-N
    • 132972-06-6
    • Inchi: 1S/C12H12O3/c1-8-3-4-10(9(2)7-8)11(13)5-6-12(14)15/h3-7H,1-2H3,(H,14,15)/b6-5+
    • InChI Key: WFDMCLINTAGONZ-AATRIKPKSA-N
    • SMILES: O=C(/C=C/C(=O)O)C1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 204.07900
  • Monoisotopic Mass: 204.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.12690

2-Butenoic acid,4-(2,4-dimethylphenyl)-4-oxo- Customs Data

  • HS CODE:2918300090
  • Customs Data:

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

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